![molecular formula C18H14N2O4S2 B3485715 4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide](/img/structure/B3485715.png)
4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide
Overview
Description
4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide, also known as NSC-719243, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamides, which are organic compounds that contain a sulfonyl functional group attached to an amino group. NSC-719243 has shown promising results in various studies, making it a valuable chemical for future research.
Scientific Research Applications
Molecular Structure and Crystal Analysis
- The compound displays characteristic features of benzenesulfonamide derivatives, with N-phenyl rings twisted with respect to the benzene ring of the phenylsulfonamide group. Molecules are linked to form dimers via N-H...O hydrogen bonds between sulfonamide groups (Główka, Olubek, & Olczak, 1995).
Synthesis and Characterization
- Novel sulfonamide derivatives, including compounds similar to 4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide, have been synthesized and characterized for their antimicrobial activity and other properties using techniques like FT-IR, 1H and 13C NMR, and X-ray diffraction method. These studies provide insights into the molecular geometry and potential applications of these compounds in various fields (Demircioğlu et al., 2018).
Application in Solid-Phase Synthesis
- Polymer-supported benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride have been used as key intermediates in chemical transformations, including unusual rearrangements to yield diverse privileged scaffolds. This indicates their potential utility in complex chemical synthesis processes (Fülöpová & Soural, 2015).
Photooxidation Studies
- Research on compounds like 4-chloroaniline and N-(4-chlorophenyl)-benzenesulfonamide, which are structurally related to this compound, has shown the formation of nitroso- and nitro-products upon irradiation, suggesting potential applications in photochemical processes (Miller & Crosby, 1983).
Electromolecular Reactions
- The reduction of benzenesulfonyl derivatives with nitro substituents, including N-n-butyl and N, N-di-n-butyl-4-nitrobenzenesulfonamides, has been reported. The reactions involved provide insights into the electrochemical properties and potential applications of these compounds in various electrochemical processes (Zanoni & Stradiotto, 1991).
properties
IUPAC Name |
4-nitro-N-(2-phenylsulfanylphenyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S2/c21-20(22)14-10-12-16(13-11-14)26(23,24)19-17-8-4-5-9-18(17)25-15-6-2-1-3-7-15/h1-13,19H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVARHAYNLWQZAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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